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Compound of Interest

Compound Name: Tyroserleutide hydrochloride

Cat. No.: B2505532

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This guide provides crucial, immediate safety and logistical information for the handling and
disposal of Tyroserleutide hydrochloride, a tripeptide with antitumor activity.[1][2] Adherence
to these procedures is paramount to ensure the safety of laboratory personnel and the integrity
of your research.

Hazard Identification and Classification

Tyroserleutide hydrochloride is classified as harmful if swallowed and is very toxic to aquatic
life with long-lasting effects.[3] It may also cause skin and serious eye irritation, as well as
respiratory irritation.[4][5][6]

GHS Hazard Statements:

e H302: Harmful if swallowed.[3][4][6]

H315: Causes skin irritation.[4][5][6]

H319: Causes serious eye irritation.[4][5][6]

H335: May cause respiratory irritation.[4][5][6]

H410: Very toxic to aquatic life with long lasting effects.[3]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Tyroserleutide

hydrochloride to minimize exposure.

PPE Category

Item

Specification

Eye Protection

Safety goggles with side-

shields or a full face shield

Must be worn to protect

against splashes.[3][7]

Hand Protection

Protective gloves

Two pairs of chemotherapy-
rated gloves are

recommended.[3][8]

Body Protection

Impervious clothing, such as a
poly-coated, disposable gown
with long sleeves and a solid

front

Should be resistant to
hazardous drugs.[3][8][9]

Respiratory Protection

Suitable respirator (e.g.,
NIOSH-certified N95)

Required when handling the
powder outside of a
containment system to avoid
inhalation of dust.[3][9]

Procedural Guidance for Safe Handling

Adherence to a strict operational workflow is essential to mitigate risks associated with

Tyroserleutide hydrochloride.

Experimental Workflow for Handling Tyroserleutide Hydrochloride

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b2505532?utm_src=pdf-body
https://www.benchchem.com/product/b2505532?utm_src=pdf-body
https://www.dcchemicals.com/msds/MSDS_DC28182.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://www.dcchemicals.com/msds/MSDS_DC28182.html
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://www.dcchemicals.com/msds/MSDS_DC28182.html
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://www.halyardhealth.com/wp-content/uploads/Chemo-Administering-PPE-Guidelines-Poster-02903.pdf
https://www.dcchemicals.com/msds/MSDS_DC28182.html
https://www.halyardhealth.com/wp-content/uploads/Chemo-Administering-PPE-Guidelines-Poster-02903.pdf
https://www.benchchem.com/product/b2505532?utm_src=pdf-body
https://www.benchchem.com/product/b2505532?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2505532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE

Prepare Well-Ventilated Workspace
(e.g., Fume Hood)

Weigh Tyroserleutide Hydrochloride

Dissolve in Appropriate Solvent

Post-HendIing

Decontaminate Workspace

'

Doff PPE Correctly

Disposal

Segregate Waste

Dispose of in Approved Waste Container
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Caption: Workflow for safe handling of Tyroserleutide hydrochloride.
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Step-by-Step Handling Protocol:

e Preparation:

o Don all required personal protective equipment as specified in the table above.[3][9]

o Ensure work is conducted in a well-ventilated area, preferably within a chemical fume
hood.[3]

o Have an accessible safety shower and eye wash station.[3]

e Handling:

o

Avoid the formation of dust and aerosols.[3][6]

[¢]

Wash skin thoroughly after handling.[3][4]

[¢]

Do not eat, drink, or smoke when using this product.[3][4][6]

[e]

When weighing and preparing solutions, handle with care to prevent spills.

e Storage:

[¢]

Keep the container tightly sealed in a cool, well-ventilated area.[3]

[e]

Store at -20°C for the powder form or -80°C when in solvent.[3]

[e]

Keep away from direct sunlight and sources of ignition.[3]

o

Incompatible materials include strong acids/alkalis and strong oxidizing/reducing agents.

[3]

First Aid Measures

Immediate action is required in case of exposure.
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Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of
Eye Contact water, removing contact lenses if present. Seek

prompt medical attention.[3]

Rinse skin thoroughly with large amounts of
Skin Contact water. Remove contaminated clothing and seek

medical attention.[3]

Move the person to fresh air. If breathing is
Inhalation difficult, provide respiratory support and seek

medical attention.[3]

Wash out the mouth with water. Do NOT induce
Ingestion vomiting. Call a physician or poison control

center immediately.[3]

Disposal Plan

Proper disposal of Tyroserleutide hydrochloride and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

Logical Flow for Waste Disposal
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Caption: Logical flow for the disposal of Tyroserleutide hydrochloride waste.

Disposal Protocol:

o Segregation: All waste contaminated with Tyroserleutide hydrochloride, including unused

product, empty containers, and disposable PPE, must be segregated from general laboratory

waste.

+ Containment: Place all contaminated materials into a designated, clearly labeled, and sealed

hazardous waste container.[6][10]

o Final Disposal: Dispose of the contents and the container at an approved waste disposal

plant.[3][4] This typically involves incineration by a licensed environmental management

vendor.[11] Do not allow the product to enter drains, water courses, or the soil.[3][4][6] For
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specific institutional procedures, contact your Environmental Health and Safety (EHS)
department.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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